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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830 Get Quote

A Note on Nomenclature: This guide focuses on the physical properties of 1,4-butanesultone. It

is important to note that the term "1,4-butanesultam" is often used interchangeably or as a

misnomer for 1,4-butanesultone in various sources. While a chemical structure for 1,4-
butanesultam exists, publicly available experimental data on its physical properties is

scarce[1]. The information presented herein pertains to 1,4-butanesultone, a well-characterized

compound with significant applications in research and industry.

This technical guide provides a comprehensive overview of the melting point and solubility of

1,4-butanesultone, intended for researchers, scientists, and professionals in drug development.

The document details experimental protocols for the determination of these properties and

presents the data in a structured format.

Core Physical Properties of 1,4-Butanesultone
1,4-Butanesultone is a cyclic ester of 4-hydroxybutanesulfonic acid and presents as a colorless

liquid or a white to colorless solid at or near room temperature[2][3][4]. Its physical state is

dependent on the ambient temperature due to its low melting point.

Table 1: Melting Point of 1,4-Butanesultone
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Property Reported Value (°C) Source(s)

Melting Point 12-15
Sigma-Aldrich[5], Wuhan

Bright Chemical Co.[4]

Melting Point 13 Biosynth

Melting Point 14 Chem-Impex[2]

Melting Point 12.5-14.5 ChemBK[3]

Table 2: Solubility Profile of 1,4-Butanesultone

Solvent Solubility Source(s)

Water 54 g/L (decomposes) at 20 °C ChemBK[3][6]

Organic Solvents
Miscible with various organic

solvents
ChemBK[3]

Chloroform Soluble United States Biological[7]

Methanol Soluble United States Biological[7]

It is crucial to note that 1,4-butanesultone reacts with water, particularly when heated, to form

4-hydroxybutanesulfonic acid[8]. This reactivity should be considered when conducting

solubility tests in aqueous media.

Experimental Protocols
The following sections detail the methodologies for determining the melting point and solubility

of 1,4-butanesultone.

Melting Point Determination
The melting point of an organic compound is a key indicator of its purity. For a pure crystalline

solid, the melting point is typically a sharp, well-defined temperature range of 0.5-1.0°C[9].

Impurities tend to depress and broaden the melting point range[9].

Methodology: Capillary Method using a Melting Point Apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1497155.htm
https://www.wuhanbrightchemical.com/1-4-butane-sultone-5344484.html
https://www.chemimpex.com/products/43147
https://www.chembk.com/en/chem/1,4-Butane%20sultone
https://www.chembk.com/en/chem/1,4-Butane%20sultone
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1497155_EN.htm
https://www.chembk.com/en/chem/1,4-Butane%20sultone
https://www.usbio.net/biochemicals/005085/14Butane-Sultone
https://www.usbio.net/biochemicals/005085/14Butane-Sultone
https://en.wikipedia.org/wiki/1,4-Butane_sultone
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves heating a small sample of the compound in a capillary tube and

observing the temperature range over which it melts.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

1,4-Butanesultone sample

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: If the ambient temperature is above the melting point of 1,4-

butanesultone (i.e., it is a liquid), the sample should be cooled to induce crystallization before

it can be loaded into the capillary tube. A small amount of the solid 1,4-butanesultone is

finely powdered. The open end of a capillary tube is pressed into the powder. The tube is

then inverted and tapped gently to pack the solid into the sealed end. The sample height

should be approximately 1-2 mm[10][11].

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer[9].

Approximate Melting Point Determination: A preliminary, rapid heating is performed to get an

approximate melting point. This helps in setting the parameters for a more accurate

measurement.

Accurate Melting Point Determination: A fresh sample is prepared. The apparatus is heated

to a temperature about 10-15°C below the approximate melting point. The heating rate is

then slowed to 1-2°C per minute as the melting point is approached[9].

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal
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melts is recorded as the end of the melting range[12].

Repeatability: The determination should be repeated at least once with a fresh sample to

ensure the results are consistent.

Solubility Determination
Solubility tests are fundamental in characterizing a compound and can provide insights into its

polarity and the presence of certain functional groups[13][14].

Methodology: Qualitative Solubility Testing

This protocol outlines a systematic approach to determine the solubility of 1,4-butanesultone in

various solvents.

Apparatus and Materials:

Test tubes and rack

Graduated cylinders or pipettes

Spatula or dropper

1,4-Butanesultone sample

Solvents: Water, diethyl ether, 5% aqueous sodium hydroxide, 5% aqueous sodium

bicarbonate, 5% aqueous hydrochloric acid, and concentrated sulfuric acid.

Procedure:

General Procedure: In a small test tube, approximately 25 mg of solid 1,4-butanesultone (or

0.05 mL if liquid) is added. 0.75 mL of the solvent is added in small portions. After each

addition, the test tube is shaken vigorously[13]. The compound is considered soluble if it

dissolves completely.

Solubility in Water: The general procedure is followed with water as the solvent. Given that

1,4-butanesultone can decompose in water, observations should be made promptly[3]. The
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pH of the resulting solution can be tested with litmus paper to check for acidic byproducts of

hydrolysis[15].

Solubility in Organic Solvents (e.g., Diethyl Ether): The general procedure is repeated with

an organic solvent like diethyl ether to assess its solubility in a non-polar medium[13].

Acid-Base Solubility Tests:

5% NaOH and 5% NaHCO₃: For water-insoluble compounds, these tests indicate the

presence of acidic functional groups. While 1,4-butanesultone is not a traditional acid, its

reactivity with strong bases may lead to ring-opening and dissolution.

5% HCl: This test is used to identify basic functional groups, such as amines[14]. 1,4-

butanesultone is not expected to be soluble in acidic solutions.

Solubility in Concentrated Sulfuric Acid: Many compounds containing oxygen or nitrogen

atoms are soluble in cold, concentrated sulfuric acid[14]. This test can provide further

information about the functional groups present.

Visualizations
The following diagram illustrates the logical workflow for determining the key physical

properties of 1,4-butanesultone.
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Workflow for Physical Property Determination of 1,4-Butanesultone

Melting Point Determination Solubility Determination

Obtain 1,4-Butanesultone Sample

Cool Sample if Liquid

Pack Sample in Capillary Tube

Place in Melting Point Apparatus

Heat Rapidly for Approximate M.P.

Heat Slowly (1-2°C/min) for Accurate M.P.

Record Melting Range

Repeat for Consistency

Final Data Compilation and Analysis

Obtain 1,4-Butanesultone Sample

Add Sample to Test Tube

Add Solvent in Portions

Vigorously Shake

Observe and Record Solubility

Test with Water

Systematic Approach

Test with Organic Solvents

Test with Acid/Base Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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